Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)-

• IUPAC Name: 2,2,2-trifluoro-N,N-bis(trimethylsilyl)acetamide
• InChI: InChI=1S/C8H18F3NOSi2/c1-14(2,3)12(15(4,5)6)7(13)8(9,10)11/h1-6H3
• InChI Key: RZYHXKLKJRGJGP-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N(C(=O)C(F)(F)F)[Si](C)(C)C
• Molecular Formula: C8H18F3NOSi2
• DSSTOX Substance ID: DTXSID8066682
• Molecular Weight: 257.40 g/mol
• Physical Description: Clear colorless liquid; [MP Biomedicals MSDS]
• CAS No.: 21149-38-2

Description

Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)-, also known as Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)-, is a useful research compound. Its molecular formula is C8H18F3NOSi2 and its molecular weight is 257.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Silylation of Lipolysis Products for Gas-Liquid Chromatography : Bis(trimethylsilyl)acetamide is used in the silylation of lipolysates for gas-liquid chromatography. This process allows direct injection of the pyridine solution containing the sample and silylating agent onto the chromatography column, eliminating the need for prior conversion of free fatty acids to methyl esters (Tallent & Kleiman, 1968).

• One-Pot Synthesis of 6-Oxopurine Ribonucleosides : It is utilized in the synthesis of 6-oxopurine ribonucleosides, offering a stable system for facile one-pot preparation. The process involves a transformation from the 7β isomer to the 9β isomer of ribonucleosides (Dudycz & Wright, 1984).

• Derivatives of Acetamide Containing Difluorophosphino-Groups : This compound reacts with various agents to form derivatives of acetamide that have been studied for their decomposition products and characterized using NMR and IR spectroscopy (Ebsworth, Rankin, Steger, & Wright, 1980).

• Gas Chromatography–Mass Spectrometry of Iminodicarboxylic Acids : It is used in the trimethylsilylation of iminodicarboxylic acids, under varying conditions, to form derivatives suitable for analysis by gas chromatography-mass spectrometry (Kawashiro, Morimoto, & Yoshida, 1984).

• Preparation of Trimethylsilyl Derivatives of Sodium Salts of Organic Acids : It is used for preparing volatile derivatives of organic acids for gas chromatography directly from the salt residue, which helps in reducing losses due to evaporation (Poole, Llater, & Orrell, 1976).

• Synthesis of Silyl Derivatives of Acetamide : Research has been conducted on the synthesis and spectroscopic analysis of silyl derivatives of acetamide, revealing insights into their structure and potential applications (Sterkhova, Lazarev, & Lazareva, 2019).

• Silylation of Chloramphenicol : This compound is used in the treatment of chloramphenicol to produce its derivatives, which vary depending on the solvents used (Janssen & Vanderhaeghe, 1973).

• Improving Solubility of Poly-L-lysine Hydrobromide : It is utilized for trimethylsilylation of poly-L-lysine hydrobromide, improving its solubility in apolar organic solvents for the formation of interpenetrating polymer networks (Beauregard, Hu, Grainger, & James, 2001).

• Highly Reactive Silyl Donor : It acts as a highly reactive silyl donor for silyl-proton exchange reactions under mild conditions, applicable to a variety of compounds (Klebe, Finkbeiner, & White, 1966).

• Synthesis of Difluoro(trimethylsilyl)acetamides : These compounds are synthesized from chlorodifluoroacetamides by electrochemical silylation and serve as precursors to various other compounds (Bordeau, Frébault, Gobet, & Picard, 2006).

Safety and Hazards

“Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)-” is considered hazardous. It causes severe skin burns and eye damage. It is also a flammable liquid and vapor.

Mechanism of Action

Target of Action

The primary target of 2,2,2-Trifluoro-N,N-bis(trimethylsilyl)acetamide, also known as N,N-Bis(Trimethylsilyl)trifluoroacetamide or Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)-, are hydroxyl groups present in various organic compounds .

Mode of Action

This compound acts as a silylating agent . It interacts with its targets (hydroxyl groups) by replacing the hydrogen atom of the hydroxyl group with a trimethylsilyl group. This process is known as trimethylsilylation . The resulting change is the conversion of hydroxyl groups to trimethylsilyl ether groups .

Biochemical Pathways

The biochemical pathway affected by this compound is the trimethylsilylation of organic compounds . This process increases the volatility of the compounds, making them suitable for analysis by gas chromatography and mass spectrometry .

Pharmacokinetics

Its properties such as boiling point (45-50 °c/14 mmhg) and density (0.969 g/mL at 25 °C) can impact its behavior in a laboratory setting.

Result of Action

The result of the action of 2,2,2-Trifluoro-N,N-bis(trimethylsilyl)acetamide is the formation of trimethylsilyl ethers from compounds containing hydroxyl groups . This transformation increases the volatility of the compounds, facilitating their analysis by gas chromatography and mass spectrometry .

Biochemical Analysis

Biochemical Properties

Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- plays a significant role in biochemical reactions, primarily as a silylating agent. It interacts with hydroxyl, carboxyl, and amino groups in biomolecules, converting them into their corresponding trimethylsilyl derivatives. This interaction is essential for enhancing the volatility and stability of these biomolecules, making them suitable for analysis by techniques such as GC-MS. The compound is known to react with various enzymes, proteins, and other biomolecules, facilitating their detection and quantification in complex biological samples .

Cellular Effects

The effects of Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- on cells and cellular processes are primarily related to its role in biochemical analysis rather than direct biological activity. Its use in derivatization can influence cell function by enabling the detailed study of cellular metabolites and signaling molecules. By converting these molecules into more detectable forms, Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- aids in understanding cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- exerts its effects through the formation of trimethylsilyl derivatives. This process involves the binding of the compound to hydroxyl, carboxyl, and amino groups in biomolecules, resulting in the formation of more volatile and stable derivatives. This silylation reaction is crucial for the analysis of various biomolecules, as it enhances their detectability and stability in analytical techniques such as GC-MS .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- can change over time due to its stability and degradation properties. The compound is known to be sensitive to traces of water and alcohols, which can lead to its degradation and reduced effectiveness as a silylating agent. Long-term studies have shown that the stability of Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- is crucial for maintaining its efficacy in biochemical analyses .

Dosage Effects in Animal Models

The effects of Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- in animal models are not well-documented, as its primary use is in biochemical analysis rather than direct biological applications. It is essential to consider the potential toxic or adverse effects at high doses, as with any chemical reagent. Studies on dosage effects would need to focus on the threshold levels at which the compound remains effective without causing harm .

Metabolic Pathways

Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- is involved in metabolic pathways related to its role as a silylating agent. It interacts with enzymes and cofactors that facilitate the conversion of hydroxyl, carboxyl, and amino groups into their corresponding trimethylsilyl derivatives. This interaction is crucial for the analysis of metabolic flux and metabolite levels in various biological samples .

Transport and Distribution

The transport and distribution of Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- within cells and tissues are primarily related to its use in biochemical analysis. The compound is typically introduced into biological samples to facilitate the derivatization of biomolecules, enhancing their detectability and stability. Its interaction with transporters and binding proteins can influence its localization and accumulation within cells .

Subcellular Localization

The subcellular localization of Acetamide, 2,2,2-trifluoro-N,N-bis(trimethylsilyl)- is determined by its interaction with specific targeting signals and post-translational modifications. These interactions direct the compound to specific compartments or organelles within the cell, where it can exert its silylating effects. Understanding the subcellular localization of this compound is crucial for optimizing its use in biochemical analyses .

Customer Q & A

Q1: What is the primary application of N,N-Bis(Trimethylsilyl)trifluoroacetamide (BSTFA) in analytical chemistry, as highlighted in the provided research papers?

A1: BSTFA is primarily used as a derivatizing agent in gas chromatography (GC) analysis. [, , ] It converts polar, non-volatile compounds, such as carboxylic acids and amines, into more volatile and thermally stable trimethylsilyl (TMS) derivatives. This improves their chromatographic behavior, enabling their separation and detection by GC.

Q2: Can you provide a specific example from the research papers of how BSTFA improves analytical capabilities?

A2: In a study analyzing lysergamides (LSD, MIPLA, LAMPA), researchers found that derivatizing these compounds with BSTFA led to improved separation during gas chromatography. [] This improved separation allowed for better identification and differentiation of the structurally similar lysergamides.

Q3: How does the stability of BSTFA derivatives impact its application in analytical chemistry?

A3: One research paper investigated the use of BSTFA for derivatizing salicylic acid prior to GC analysis. [] The study examined the stability of the resulting silylated derivatives over time, indicating the importance of derivative stability for reliable and reproducible analytical results. While the paper doesn't explicitly state the stability findings, it highlights the importance of considering this factor when using BSTFA for derivatization.

Q4: Are there any alternative derivatizing agents mentioned in the papers, and how do they compare to BSTFA?

A4: Yes, the paper examining salicylic acid derivatization compared BSTFA to two other silylation reagents: hexamethyldisilazane and N,O-bis(trimethylsilyl)acetamide. [] The research compared the completeness of the reaction, stability of the formed derivatives, and reproducibility of the results, highlighting the importance of selecting the optimal derivatizing agent for a specific analytical method.